Cas no 84062-61-3 (3,5,9-Trioxa-4-phosphapentacosan-1-aminium,7-(acetyloxy)-4-hydroxy-N,N,N-trimethyl-10-oxo-, inner salt, 4-oxide, (S)-(9CI))

3,5,9-Trioxa-4-phosphapentacosan-1-aminium,7-(acetyloxy)-4-hydroxy-N,N,N-trimethyl-10-oxo-, inner salt, 4-oxide, (S)-(9CI) structure
84062-61-3 structure
Product Name:3,5,9-Trioxa-4-phosphapentacosan-1-aminium,7-(acetyloxy)-4-hydroxy-N,N,N-trimethyl-10-oxo-, inner salt, 4-oxide, (S)-(9CI)
CAS No:84062-61-3
MF:C26H52NO8P
MW:537.666749954224
CID:727584
PubChem ID:134690
Update Time:2025-04-19

3,5,9-Trioxa-4-phosphapentacosan-1-aminium,7-(acetyloxy)-4-hydroxy-N,N,N-trimethyl-10-oxo-, inner salt, 4-oxide, (S)-(9CI) Chemical and Physical Properties

Names and Identifiers

    • 3,5,9-Trioxa-4-phosphapentacosan-1-aminium,7-(acetyloxy)-4-hydroxy-N,N,N-trimethyl-10-oxo-, inner salt, 4-oxide, (S)-(9CI)
    • [(2S)-2-acetyloxy-3-hexadecanoyloxypropyl] 2-(trimethylazaniumyl)ethyl phosphate
    • 3,5,9-TRIOXA-4-PHOSPHAPENTACOSAN-1-AMINIUM, 7-(ACETYLOXY)-4-HYDROXY-N,N,N-TRIMETHYL-10-OXO-, INNER SALT, 4-OXIDE, (S)- (
    • 3,5,9-Trioxa-4-phosphapentacosan-1-aminium,7-(acetyloxy)-4-hydroxy-N,N,N-trimethyl-10-oxo-,innersalt,4-oxide,(S]
    • (S)-2-Acetoxy-3-(palmitoyloxy)propyl (2-(trimethylammonio)ethyl) phosphate
    • 3,5,9-Trioxa-4-phosphapentacosan-1-aminium, 7-(acetyloxy)-4-hydroxy-N,N,N-trimethyl-10-oxo-, hydroxide, inner salt, 4-oxide, (S)-
    • DTXSID50232955
    • 1-acyl-PAF
    • 84062-61-3
    • 1-O-Palmitoyl-2-O-acetyl-sn-glycero-3-phosphorylcholine;1-Palmitoyl-2-acetyl-gpc;PAGPC
    • 1-Palmitoyl-2-acetyl-gpc
    • PAGPC
    • 3,5,9-Trioxa-4-phosphapentacosan-1-aminium,7-(acetyloxy)-4-hydroxy-N,N,N-trimethyl-10-oxo-,inner salt,4-oxide,(S)-(
    • Inchi: 1S/C26H52NO8P/c1-6-7-8-9-10-11-12-13-14-15-16-17-18-19-26(29)32-22-25(35-24(2)28)23-34-36(30,31)33-21-20-27(3,4)5/h25H,6-23H2,1-5H3/t25-/m0/s1
    • InChI Key: XPAXRSJGGFVTFM-VWLOTQADSA-N
    • SMILES: P(=O)([O-])(OC[C@H](COC(CCCCCCCCCCCCCCC)=O)OC(C)=O)OCC[N+](C)(C)C

Computed Properties

  • Exact Mass: 537.343
  • Monoisotopic Mass: 537.343
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 36
  • Rotatable Bond Count: 26
  • Complexity: 615
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.1
  • Topological Polar Surface Area: 111Ų

Experimental Properties

  • PSA: 121.00000
  • LogP: 6.22060

3,5,9-Trioxa-4-phosphapentacosan-1-aminium,7-(acetyloxy)-4-hydroxy-N,N,N-trimethyl-10-oxo-, inner salt, 4-oxide, (S)-(9CI) Pricemore >>

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3,5,9-Trioxa-4-phosphapentacosan-1-aminium,7-(acetyloxy)-4-hydroxy-N,N,N-trimethyl-10-oxo-, inner salt, 4-oxide, (S)-(9CI) Related Literature

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